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Abstract

This technical guide provides a comprehensive overview of methallyl cyanide (CAS 4786-19-
0), also known as 3-methyl-3-butenenitrile. It covers its chemical and physical properties,
spectroscopic data, synthesis, purification, and analytical methods. Additionally, this guide
explores its potential applications, particularly as a chemical intermediate, and discusses its
biological activity and toxicology. The information is presented to be a valuable resource for
professionals in research, development, and drug discovery.

Introduction

Methallyl cyanide, with the chemical formula CsH7N, is an unsaturated aliphatic nitrile.[1] Its
structure, featuring both a terminal double bond and a nitrile group, makes it a versatile building
block in organic synthesis. This guide aims to consolidate the available technical information on
methallyl cyanide to support its use in laboratory and industrial settings.

Chemical and Physical Properties

Methallyl cyanide is a colorless to clear yellow liquid with a pungent odor.[1][2] A summary of
its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methallyl Cyanide
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Property Value Reference(s)
CAS Number 4786-19-0 [1]
Molecular Formula CsH7N [1]
Molecular Weight 81.12 g/mol [1]
Appearance Colorless to clear yellow liquid [2]
Boiling Point 126 °C at 760 mmHg [1]
Density 0.816 g/cm?3 [1]
Flash Point 37.3°C [1]
Refractive Index 1.411 [1]

Vapor Pressure

11.9 mmHg at 25 °C

[1]

Solubility

No data available

[1]

Spectroscopic Data

The structural characterization of methallyl cyanide is supported by various spectroscopic
techniques. The key spectral data are summarized in the following tables.

Table 2: 1H NMR Spectral Data (Data for the related 2-methyl-3-butenenitrile)

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

5.72 m 1H -CH=

5.39 m 2H =CH:

3.25 q 1H -CH(CN)-

1.35 d 3H -CHs

Table 3: 13C NMR Spectral Data
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Chemical Shift (ppm) Assighment
136.5 =CH-

118.5 CN

117.8 =CH:

315 -CH(CN)-
19.2 -CHs

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm~?) Interpretation

~2250 C=N stretch

~1645 C=C stretch

~3080, ~2980 C-H stretches (sp2 and sp?3)

Table 5: Mass Spectrometry (MS) Data

miz Interpretation

81 [M]* (Molecular lon)
66 [M - CHs]*

54 [M - HCNJ*

41 [CsHs] (Allyl cation)

Synthesis and Purification
Synthesis

While a specific detailed protocol for the synthesis of methallyl cyanide is not readily available
in the reviewed literature, a common method for preparing similar allyl nitriles is the reaction of
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the corresponding allyl halide with a metal cyanide. A plausible synthetic route for methallyl
cyanide is the reaction of methallyl chloride with sodium cyanide.

Methallyl Chloride l

Methallyl Cyanide
A

Sodium Cyanide | _______ —— Nucleophilic Substitution

A4

i
1
i Sodium Chloride
1

Click to download full resolution via product page

A plausible synthesis route for methallyl cyanide.

Experimental Protocol (General Procedure):

» In a well-ventilated fume hood, a reaction flask equipped with a magnetic stirrer, reflux
condenser, and dropping funnel is charged with sodium cyanide and a suitable solvent (e.g.,
dimethyl sulfoxide).

« Methallyl chloride is added dropwise to the stirred suspension at a controlled temperature.

 After the addition is complete, the reaction mixture is heated to drive the reaction to
completion.

e The reaction is monitored by a suitable analytical technique (e.g., GC-MS).

» Upon completion, the mixture is cooled, and the product is isolated by extraction and
purified.

Purification

Crude methallyl cyanide can be purified by fractional distillation to remove unreacted starting
materials and byproducts.
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Purified Methallyl Cyanide

A
Crude Methallyl Cyanide —» Fractional Distillation __—=________.
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(e.g., Methallyl Cyanide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Methallyl Cyanide (CAS
4786-19-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617766#methallyl-cyanide-cas-number-4786-19-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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